molecular formula C31H46Cl2N2O2S B8777536 1-Pentanone, 1,1'-(9H-thioxanthene-2,7-diyl)bis(5-(diethylamino)-, dihydrochloride CAS No. 37771-09-8

1-Pentanone, 1,1'-(9H-thioxanthene-2,7-diyl)bis(5-(diethylamino)-, dihydrochloride

Cat. No.: B8777536
CAS No.: 37771-09-8
M. Wt: 581.7 g/mol
InChI Key: ADPNEXIJDPHSQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Pentanone, 1,1'-(9H-thioxanthene-2,7-diyl)bis(5-(diethylamino)-, dihydrochloride is a useful research compound. Its molecular formula is C31H46Cl2N2O2S and its molecular weight is 581.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

37771-09-8

Molecular Formula

C31H46Cl2N2O2S

Molecular Weight

581.7 g/mol

IUPAC Name

5-(diethylamino)-1-[7-[5-(diethylamino)pentanoyl]-9H-thioxanthen-2-yl]pentan-1-one;dihydrochloride

InChI

InChI=1S/C31H44N2O2S.2ClH/c1-5-32(6-2)19-11-9-13-28(34)24-15-17-30-26(21-24)23-27-22-25(16-18-31(27)36-30)29(35)14-10-12-20-33(7-3)8-4;;/h15-18,21-22H,5-14,19-20,23H2,1-4H3;2*1H

InChI Key

ADPNEXIJDPHSQO-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CCCCC(=O)C1=CC2=C(C=C1)SC3=C(C2)C=C(C=C3)C(=O)CCCCN(CC)CC.Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 20 g (0.0046 mole) of 2,7-bis(5-chlorovaleryl)-thioxanthene, 2 g of potassium iodide, 150 ml of diethylamine and 250 ml of tetrahyrofuran was heated to 106°C. in a Paar bomb for 24 hours with stirring. Upon cooling, the solvent was evaporated, and the remaining material was dissolved in heptane and filtered. The solution was acidified with ethereal HCl and the resulting precipitate was recrystallized several times from methanol and ethyl acetate to give the desired product. M.P. 197.5°-199.5°C.
Name
2,7-bis(5-chlorovaleryl)-thioxanthene
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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